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Naphthol Green B: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naphthol Green B, also known by synonyms such as Acid Green 1 and C.l. 10020, is a
coordination complex of iron.[1] It is a nitroso dye widely utilized across various scientific and
industrial domains. In research and clinical settings, it is particularly valued as a histological
stain for collagen and as an indicator in complexometric titrations.[2][3] Its applications also
extend to the dyeing of wool, nylon, paper, and other materials.[1][3] This guide provides an in-
depth overview of the physical and chemical characteristics of Naphthol Green B, detailed
experimental protocols for its key applications, and an examination of its interaction with
biological macromolecules.

Physical and Chemical Characteristics

Naphthol Green B is a dark green to black powder. It is known for its excellent solubility in
water and ethanol.[4] The molecule is a sodium salt of the trisulfonated 1-nitroso-2-naphthol
ligand coordinated to a central iron(lll) ion.[1]
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Table 1: Physical and Chemical Properties of Naphthol

Green B
Property Value References
Synonyms Acid Green 1, C.I. 10020 [1]
CAS Number 19381-50-1 [1]
Molecular Formula CsoHisFeN3Nas015S3 [1]
Molecular Weight 878.46 g/mol [3]
Appearance Dark green to black powder
N Very soluble in water and
Solubility [4]
ethanol
Absorption Max (Amax) 714 nm in water [1][4]
Melting Point 349.84 °C

Experimental Protocols
Histological Staining: Modified Masson's Trichrome with
Naphthol Green B Counterstain

Naphthol Green B is an effective counterstain for collagen in various trichrome staining
methods, lending a vibrant green color to connective tissue. While many protocols specify Fast
Green FCF or Light Green, Naphthol Green B can be used as a suitable alternative for staining
collagen. The following is a modified Lillie's trichrome protocol, a common variant of the
Masson's trichrome stain.[5][6]

Objective: To differentiate collagen from muscle and cytoplasm in tissue sections.
Materials:
e 5 um paraffin-embedded tissue sections

e Bouin's fluid (optional, for secondary fixation)
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o Weigert's iron hematoxylin
 Biebrich scarlet-acid fuchsin solution
e Phosphomolybdic/Phosphotungstic acid solution
e Naphthol Green B solution (2.5% wi/v in distilled water with 2.5% v/v glacial acetic acid)
» 1% Acetic acid solution
» Ethanol series (70%, 95%, 100%)
e Xylene
e Resinous mounting medium
Procedure:
o Deparaffinization and Rehydration:
1. Deparaffinize sections in xylene (2 changes, 5 minutes each).
2. Rehydrate through descending grades of ethanol (100%, 95%, 70%; 2 minutes each).
3. Rinse in distilled water.

e (Optional) Mordanting: For formalin-fixed tissues, mordant in Bouin's fluid for 1 hour at 56°C
to intensify colors. Wash in running tap water until the yellow color disappears.[6]

* Nuclear Staining:
1. Stain in Weigert's iron hematoxylin for 10 minutes.
2. Wash in running tap water for 10 minutes.
3. Rinse in distilled water.

¢ Cytoplasmic and Muscle Staining:
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1. Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes.

2. Rinse in distilled water.

o Differentiation:

1. Place in a solution of 2.5% phosphomolybdic acid and 2.5% phosphotungstic acid for 5
minutes.[5]

2. Rinse in distilled water.

e Collagen Staining:

1. Stain in Naphthol Green B solution for 5-10 minutes.

2. Rinse briefly in distilled water.

¢ Final Rinse:

1. Place in 1% acetic acid solution for 2 minutes.

2. Rinse in distilled water.

o Dehydration and Mounting:

1. Dehydrate quickly through ascending grades of ethanol.

2. Clear in xylene and mount with a resinous medium.

Expected Results:

¢ Nuclei: Black

e Cytoplasm, Muscle, Erythrocytes: Red/Pink

e Collagen: Green
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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